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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570

IMMEDIATE SAFETY AND OPERATIONAL GUIDE

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,3-Dinitroglycerin-d5. The following procedures
are designed to ensure safe handling, storage, and disposal of this energetic and potentially
hazardous material. Given the absence of a specific Safety Data Sheet (SDS) for the
deuterated compound, the following guidance is synthesized from information on the non-
deuterated analogue, 1,3-Dinitroglycerin, and general best practices for handling deuterated
and hazardous compounds. Extra caution is strongly advised.

Core Hazards and Precautions

1,3-Dinitroglycerin is classified as a highly flammable liquid and vapor, and it is a serious eye
irritant.[1] As with other nitrate esters, it should be treated as a potentially explosive compound,
sensitive to shock, friction, and heat. The deuteration of the molecule is not expected to
significantly alter these primary hazards.

Key Precautionary Statements:
o P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[1]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Data Presentation: Physical and Chemical
Properties

The following table summarizes the known physical and chemical properties of 1,3-
Dinitroglycerin-d>5.

Property Value Source

(1,1,2,3,3-pentadeuterio-2-

IUPAC Name hydroxy-3-nitrooxypropyl) PubChem

nitrate
Molecular Formula C3HDsN207 Alentris Research
Molecular Weight 187.1 g/mol Alentris Research

) Not specified, likely a liquid or
Physical State o ]
solid in solution

B Likely soluble in organic o
Solubility . Cerilliant
solvents such as acetonitrile

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for handling 1,3-Dinitroglycerin-d5.
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Equipment

Specifications

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes

and potential detonation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Double

gloving is recommended.

To prevent skin absorption,
which can be a route of
exposure for nitroglycerin

compounds.

Body Protection

Flame-retardant lab coat.

To protect against spills and

fire hazards.

Respiratory Protection

A NIOSH-approved respirator
with organic vapor cartridges
may be necessary if handling
outside of a fume hood or if

aerosolization is possible.

To prevent inhalation of any

vapors or aerosols.

Experimental Protocols: Step-by-Step Handling and

Disposal

Receiving and Storage:

» Upon receipt, visually inspect the container for any signs of damage or leakage.

» Store the compound in a cool, dry, and well-ventilated area, away from heat, ignition

sources, and incompatible materials such as oxidizing agents.

e Given that it is a deuterated compound, store it under an inert atmosphere (e.g., argon or

nitrogen) to prevent isotopic exchange with atmospheric moisture.[2][3]

e The storage location should be in a designated and properly labeled area for explosive or

highly reactive materials.

Handling:
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All handling of 1,3-Dinitroglycerin-d5 should be conducted within a chemical fume hood to
minimize inhalation exposure.

Use only non-sparking tools and equipment.

Avoid any actions that could create friction or shock.

When transferring the substance, use appropriate techniques to avoid spills.
Keep the container tightly closed when not in use.

Disposal Plan: The disposal of 1,3-Dinitroglycerin-d5 waste must be handled with extreme
care, following all local, state, and federal regulations.

Waste Segregation: All materials contaminated with 1,3-Dinitroglycerin-d5 (e.g., pipette
tips, vials, gloves) should be segregated as hazardous waste.

Decontamination: If possible and safe, rinse contaminated labware with a suitable solvent
(e.g., acetone) in a fume hood. The rinseate must be collected as hazardous waste.

Waste Collection: Collect all 1,3-Dinitroglycerin-d5 waste in a designated, properly labeled,
and sealed container. The container should be compatible with the waste and stored in a
secondary containment bin.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
environmental waste management company. Do not attempt to dispose of this material down
the drain or in regular trash.

Emergency Procedures
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Emergency Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water. Seek

medical attention if irritation persists.

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Evacuate the area. If the spill is small, absorb it
with an inert material (e.g., vermiculite, sand)

Spill and place it in a sealed container for disposal.
For large spills, contact your institution's

emergency response team.

In case of a fire, evacuate the area immediately.
e Do not attempt to fight the fire. Use a fire
ire
extinguisher rated for chemical fires only if you

are trained to do so and it is safe.

Mandatory Visualization: Handling and Disposal
Workflow

The following diagram outlines the logical workflow for the safe handling and disposal of 1,3-
Dinitroglycerin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12387570#personal-protective-equipment-for-
handling-1-3-dinitroglycerin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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